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Compound of Interest

Compound Name: Yadanzioside M

Cat. No.: B15590425

A comprehensive review of existing scientific literature reveals a notable scarcity of detailed,
publicly available research specifically focused on the anticancer properties of Yadanzioside
M. While this natural compound, isolated from plants of the Brucea genus, is acknowledged for
its cytotoxic potential, particularly its antileukemic activity, a thorough meta-analysis is currently
impeded by the limited availability of specific experimental data.

Yadanzioside M is a quassinoid, a class of bitter principles derived from plants of the
Simaroubaceae family. Initial studies, such as the work by Okano et al. in 1989, identified
Yadanzioside M from Brucea antidysenterica and highlighted its potential as an antileukemic
agent. However, subsequent in-depth investigations into its efficacy against a broad range of
cancer cell lines, its specific mechanisms of action, and in vivo therapeutic potential are not
readily found in the public domain. This lack of detailed research prevents a comparative
analysis as initially intended.

For a comprehensive guide to be valuable to researchers, scientists, and drug development
professionals, it would require substantial quantitative data from various studies. This would
include, but not be limited to, half-maximal inhibitory concentration (IC50) values across a
panel of cancer cell lines, data from in vivo animal models demonstrating tumor growth
inhibition, and detailed molecular analyses elucidating the signaling pathways it modulates.
Unfortunately, such specific data for Yadanzioside M is not sufficiently available in published
literature to construct the detailed tables and diagrams required for a robust comparison guide.

Alternative Focus: Yadanziolide A
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In contrast, a related compound from the same plant, Yadanziolide A, has been the subject of
more extensive research regarding its anticancer effects. Should you be interested, a detailed
comparative guide on Yadanziolide A, including data on its efficacy, experimental protocols, and
effects on signaling pathways, could be compiled. This would offer valuable insights into the
therapeutic potential of quassinoids from Brucea javanica.

We are prepared to conduct a thorough analysis of the available literature on Yadanziolide A
and present it in the requested format, complete with data tables, detailed experimental
methodologies, and visualizations of signaling pathways. Please advise if you would like to
proceed with this alternative topic.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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